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Compound of Interest
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Cat. No.: B1674485 Get Quote

Introduction: Lantadene A is a naturally occurring pentacyclic triterpenoid and a major

bioactive constituent isolated from the leaves of the Lantana camara plant.[1][2] Belonging to

the oleanane series of triterpenoids, this compound has garnered significant scientific interest

due to its pronounced biological activities, including hepatotoxicity in livestock, as well as

potential antitumor, antimicrobial, and antioxidant properties.[1][3][4] The structural and

chemical properties of Lantadene A are pivotal to its biological function and are a key area of

study for researchers in natural product chemistry, toxicology, and drug development. This

technical guide provides a comprehensive overview of the physical and chemical properties of

pure Lantadene A, detailed experimental protocols for its isolation and analysis, and insights

into its mechanisms of action.

Chemical Identity and Structure
Lantadene A, also known as Rehmannic acid, is structurally defined as 22β-angeloyloxy-3-

oxoolean-12-en-28-oic acid.[2][3] Its structure was definitively determined by Nobel laureate Sir

Derek Barton.[1] The core of the molecule is a pentacyclic oleanane backbone featuring a

ketone group at the C-3 position, a carboxylic acid at C-28, and a characteristic double bond

between C-12 and C-13.[5] An angeloyl ester group is attached at the C-22β position.

X-ray crystallography studies have revealed that the A/B and B/C rings are trans-fused, while

the D/E rings are cis-fused.[6][7] Lantadene A can exist in at least two polymorphic forms (I

and II), which exhibit different crystal shapes and melting behaviors.[3][6] Form I consists of

white, rod-shaped crystals, while Form II particles are irregular and polyhedral.[6] This
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polymorphism is significant as studies suggest Form I is non-toxic to guinea pigs, whereas

Form II induces toxicity.[3][6]

Table 1: Chemical Identifiers for Lantadene A

Identifier Value

IUPAC Name

(4R,4aS,6aR,6aS,6bR,8aR,12aR,14bS)-2,2,6a,

6b,9,9,12a-heptamethyl-4-[(Z)-2-methylbut-2-

enoyl]oxy-10-oxo-

3,4,5,6,6a,7,8,8a,11,12,13,14b-dodecahydro-

1H-picene-4a-carboxylic acid[3]

Synonyms
Rehmannic acid, 22-beta-Angeloyloxyoleanolic

acid[3][8]

CAS Number 467-81-2[1][3]

Chemical Class Pentacyclic Triterpenoid (Oleanane type)[1][2]

SMILES

C/C=C(/C)\C(=O)O[C@@H]1CC(C[C@@H]2[C

@]1(CC[C@@]3(C2=CC[C@H]4[C@]3(CC[C@

@H]5[C@@]4(CCC(=O)C5(C)C)C)C)C)C(=O)O

)(C)C[3][9]

InChI Key KCLIRHUTOPOHKJ-LSZVMECJSA-N[3][9]

Physical and Chemical Properties
The physicochemical properties of Lantadene A are summarized below. The compound is

typically isolated as a crystalline solid from solvents like methanol.[3]

Table 2: Physical and Chemical Properties of Lantadene A
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Property Value Source(s)

Molecular Formula C₃₅H₅₂O₅ [1][3][9][10][11]

Molecular Weight 552.8 g/mol [1][3][11]

Exact Mass 552.3815 Da [10]

Melting Point 297 °C (Form I) [1][3]

Appearance

White, fluffy, rod-shaped

crystals (Form I); Irregular,

shining, polyhedral particles

(Form II)

[3][6]

Solubility
Soluble in methanol and

chloroform
[2][12]

Table 3: Spectroscopic Data for Lantadene A Note: Some spectral data has been reported

from fractions containing Lantadene A and may not represent the absolutely pure compound.

Spectroscopic Technique Observed Features Source(s)

UV-Vis

Maximum absorption (λmax) at

448 nm (in methanol and

ethanol)

[13]

Infrared (IR)

Characteristic peaks at 3465

cm⁻¹ (-OH), 3076.5 cm⁻¹

(cyclic C-H), 2925 cm⁻¹

(aliphatic C-H) have been

noted in qualitative triterpenoid

analysis.

[14]

Mass Spectrometry (MS)
The exact mass is 552.3815

Da.
[10]

NMR Spectroscopy

¹H-NMR and ¹³C-NMR data

have been used to confirm the

structure in comparison with

published data.

[13]
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Experimental Protocols
Isolation and Purification of Lantadene A
The following protocol is a synthesized methodology based on established procedures for

extracting Lantadene A from Lantana camara leaves.[2][12] The general workflow involves

solvent extraction, purification via chromatography, and final crystallization.
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Plant Material Preparation

Extraction & Initial Cleanup

Purification

Lantana camara Leaves

Dried Leaf Powder

Drying (55-70°C) & Grinding

Methanol Extraction

Charcoal Decolorization

Chloroform Partitioning

Silica Gel Column Chromatography

Lantadene A Enriched Fractions

Fractional Crystallization (Methanol)

Pure Lantadene A
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Sample & Standard Preparation

HPLC Analysis

Data Processing

Plant Extract

Filtered Sample (0.22 µm)

Lantadene A Standard

Calibration Standards

HPLC System
(Pump, Injector, C18 Column, UV/PDA Detector)

Inject Inject

Generate Chromatograms

Construct Calibration Curve
(Peak Area vs. Concentration)

Quantify Lantadene A in Sample
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Lantadene A

Bcl-2 (Anti-apoptotic)

 Down-regulates

Bax (Pro-apoptotic)

 Up-regulates

Mitochondrion

 Translocates to

Decrease in Mitochondrial
Membrane Potential

Cytochrome C Release

Caspase Activation
(e.g., Caspase-3)

Apoptosis
(Programmed Cell Death)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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